N-{[1-(3,4-difluorophenyl)pyrrolidin-3-yl]methyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

• IUPAC Name: N-[[1-(3,4-difluorophenyl)pyrrolidin-3-yl]methyl]-1-prop-2-ynylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H25F2N3O/c1-2-8-24-9-6-16(7-10-24)20(26)23-13-15-5-11-25(14-15)17-3-4-18(21)19(22)12-17/h1,3-4,12,15-16H,5-11,13-14H2,(H,23,26)
• InChI Key: DVSSTCMCZNPSIS-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCC(CC1)C(=O)NCC2CCN(C2)C3=CC(=C(C=C3)F)F
• Molecular Formula: C20H25F2N3O
• Molecular Weight: 361.4 g/mol
• CAS No.: 1280974-73-3

Description

N-{[1-(3,4-difluorophenyl)pyrrolidin-3-yl]methyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H25F2N3O and its molecular weight is 361.437. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Characterization and Receptor Binding

Research has shown that compounds structurally related to "N-{[1-(3,4-difluorophenyl)pyrrolidin-3-yl]methyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide" have been characterized for their binding to specific receptors, indicating potential applications in drug discovery and development. For instance, studies have investigated the molecular interaction of antagonists with cannabinoid receptors, providing insights into the design of receptor-specific drugs (Shim et al., 2002).

Synthesis and Evaluation of Bioactive Compounds

The synthesis of derivatives and analogs of "this compound" has been a significant area of research, with studies focusing on the development of novel compounds with potential therapeutic applications. For example, research on the synthesis and anti-inflammatory activity of ibuprofen analogs highlights the exploration of novel bioactive compounds (Rajasekaran et al., 1999).

Metabolic and Pharmacokinetic Studies

Understanding the metabolism, excretion, and pharmacokinetics of compounds similar to "this compound" is crucial for their development as therapeutic agents. Studies have been conducted to examine the disposition of such compounds in various species, providing valuable information for their clinical development (Sharma et al., 2012).

Chemical Synthesis and Methodology Development

Research has also focused on the development of novel synthetic methodologies and strategies for the preparation of compounds structurally related to "this compound". This includes the exploration of new reactions, the use of different catalysts, and the optimization of reaction conditions to improve the efficiency and scalability of the synthesis processes (Wei et al., 2016).

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring are widely used by medicinal chemists to obtain compounds for the treatment of human diseases .

Mode of Action

Without specific information, it’s difficult to determine the exact mode of action of “N-{[1-(3,4-difluorophenyl)pyrrolidin-3-yl]methyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide”. The pyrrolidine ring in the compound could contribute to the stereochemistry of the molecule and increase the three-dimensional coverage due to the non-planarity of the ring .

Biochemical Pathways

Pyrrolidine derivatives have been found to possess various biological activities .

Pharmacokinetics

The introduction of heteroatomic fragments in these molecules is a common strategy for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .

Result of Action

The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates .